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Compound of Interest

Compound Name: Phenyl propionate

Cat. No.: B036179 Get Quote

An In-depth Guide to the Chemical Properties, Synthesis, and Biological Relevance of Phenyl
Propionate for Scientific Professionals.

This technical guide provides a comprehensive overview of phenyl propionate, a versatile

ester with applications spanning from fragrances to pharmaceutical intermediates. This

document details its fundamental chemical properties, outlines key experimental protocols for

its synthesis, and explores its role in various biological contexts, offering valuable insights for

researchers, scientists, and professionals in drug development.

Core Chemical and Physical Properties
Phenyl propionate, an ester of phenol and propanoic acid, is a colorless to pale yellow liquid

known for its characteristic fruity aroma.[1] Its fundamental properties are summarized below

for easy reference and comparison.
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Property Value Source

CAS Number 637-27-4 [1][2][3][4]

Molecular Formula C₉H₁₀O₂ [1][2][3][4]

Molecular Weight 150.17 g/mol [3][4]

Alternate Names
Propionic Acid Phenyl Ester,

Phenyl Propanoate
[1][2][3][4]

Appearance
Colorless to pale yellow liquid;

white low melting solid
[1]

Solubility

Soluble in organic solvents

such as ethanol, methanol,

and isopropanol; low solubility

in water.[1][3]

Boiling Point 110-115°C at 6 mmHg [5]
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Synthesis and Experimental Protocols
The synthesis of phenyl propionate can be achieved through several methods. A common

laboratory-scale preparation involves the esterification of phenol with propionyl chloride or

propionic acid.

Protocol 1: Synthesis from Phenol and Propionyl
Chloride
A straightforward method for the synthesis of phenyl propionate involves the reaction of

phenol with propionyl chloride. The reaction proceeds by gently heating a mixture of equivalent

quantities of the two reactants until the evolution of hydrogen chloride gas ceases. This direct

acylation of phenol provides a relatively clean route to the desired ester.
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Protocol 2: Synthesis from Phenol and Propionic Acid
with Thionyl Chloride
An alternative approach utilizes propionic acid and thionyl chloride to form the acyl chloride in

situ, which then reacts with phenol.

Methodology:

Combine 1.05 molar equivalents of phenol and 1.05 molar equivalents of propionic acid in a

suitable reaction vessel.

Slowly add 1.0 molar equivalent of thionyl chloride to the mixture.

The reaction mixture is then heated to drive off the hydrogen chloride and sulfur dioxide

byproducts.

The crude phenyl propionate can then be purified by distillation.

A visual representation of a generalized experimental workflow for the synthesis of phenyl
propionate is provided below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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